Cas no 1038013-44-3 (N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide)
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
- EN300-26683670
- AKOS034383443
- Z46163545
- 1038013-44-3
-
- Inchi: 1S/C14H23N3O2/c1-11-7-17(8-12(2)19-11)9-13(18)16-14(10-15)5-3-4-6-14/h11-12H,3-9H2,1-2H3,(H,16,18)
- InChI Key: SYVMOSPVNXRXAL-UHFFFAOYSA-N
- SMILES: O1C(C)CN(CC(NC2(C#N)CCCC2)=O)CC1C
Computed Properties
- Exact Mass: 265.17902698g/mol
- Monoisotopic Mass: 265.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 65.4Ų
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683670-0.1g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 95.0% | 0.1g |
$427.0 | 2025-03-20 | |
| Enamine | EN300-26683670-0.25g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 95.0% | 0.25g |
$447.0 | 2025-03-20 | |
| Enamine | EN300-26683670-0.5g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 95.0% | 0.5g |
$465.0 | 2025-03-20 | |
| Enamine | EN300-26683670-1g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 90% | 1g |
$485.0 | 2023-09-12 | |
| Enamine | EN300-26683670-2.5g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 95.0% | 2.5g |
$949.0 | 2025-03-20 | |
| Enamine | EN300-26683670-5g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 90% | 5g |
$1406.0 | 2023-09-12 | |
| Enamine | EN300-26683670-10g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 90% | 10g |
$2085.0 | 2023-09-12 | |
| Enamine | EN300-26683670-0.05g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 95.0% | 0.05g |
$407.0 | 2025-03-20 | |
| Enamine | EN300-26683670-1.0g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 95.0% | 1.0g |
$485.0 | 2025-03-20 | |
| Enamine | EN300-26683670-5.0g |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1038013-44-3 | 95.0% | 5.0g |
$1406.0 | 2025-03-20 |
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide: A Comprehensive Overview
N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide (CAS No. 1038013-44-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide.
Chemical Structure and Synthesis: The molecular formula of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is C15H23N3O2, with a molecular weight of approximately 277.35 g/mol. The compound features a cyclopentyl ring with a cyano group and an acetamide moiety substituted with a 2,6-dimethylmorpholine ring. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclopentyl cyanide intermediate and subsequent coupling with the morpholine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide.
Biological Activities: One of the key areas of interest for N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable candidate for drug development. For instance, research has demonstrated that N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide can selectively inhibit certain kinases involved in cancer cell proliferation and metastasis. Additionally, it has been found to modulate G protein-coupled receptors (GPCRs), which are important targets for treating various neurological disorders.
Pharmacological Properties: The pharmacological properties of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide have been extensively studied to understand its potential therapeutic applications. In vitro and in vivo experiments have revealed that this compound possesses favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics make it an attractive candidate for further clinical evaluation. Moreover, preclinical studies have shown that N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide exhibits low toxicity and minimal side effects at therapeutic doses.
Clinical Applications: The potential clinical applications of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide are diverse and promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For example, early-phase clinical trials have shown promising results in reducing tumor growth and improving patient outcomes in certain types of cancer. Additionally, preclinical studies suggest that this compound may be effective in modulating neuroinflammation and protecting against neuronal damage in conditions such as Alzheimer's disease.
Current Research Trends: Recent research has focused on optimizing the structure of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide to enhance its therapeutic potential. Scientists are investigating various structural modifications to improve its binding affinity to target proteins and reduce off-target effects. Computational methods and high-throughput screening techniques are being employed to identify novel derivatives with enhanced pharmacological properties. These efforts aim to develop more effective and safer drugs based on the core structure of N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide.
Safety Considerations: While N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide shows promise as a therapeutic agent, safety considerations remain a critical aspect of its development. Preclinical toxicity studies have demonstrated that this compound is generally well-tolerated at therapeutic doses; however, ongoing monitoring is essential to ensure long-term safety in human use. Researchers are also investigating potential drug-drug interactions and metabolic pathways to optimize dosing regimens and minimize adverse effects.
Conclusion: In conclusion, N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide (CAS No. 1038013-44-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing research efforts are focused on optimizing its structure and evaluating its efficacy in various disease models to bring this compound closer to clinical use.
1038013-44-3 (N-(1-cyanocyclopentyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)